Cas no 137769-32-5 ((R)-2-Diphenyphosphino-2'-ethyl-1,1'-binaphthyl)

• Product name: (R)-2-Diphenyphosphino-2'-ethyl-1,1'-binaphthyl
• CAS No: 137769-32-5
• MF: C₃₄H₂₇P
• MW: 466.551949739456
• CID: 64495
• PubChem ID: 10389821

(R)-2-Diphenyphosphino-2'-ethyl-1,1'-binaphthyl Chemical and Physical Properties

Names and Identifiers

• (R)-2-Diphenyphosphino-2'-ethyl-1,1'-binaphthyl
• (R)-(2'-Ethyl[1,1'-binaphthalen]-2-yl)diphenyl-Phosphine
• (R)-2- DIPHENYLPHOSPHINO, 2'-ETHYL-1,1'-BINAPHTHYL
• [1-(2-ethylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane
• (r)-(2'-ethyl(1,1'-binaphthalen)-2-yl)diphenyl-phosphine
• (S)-(-)-2-(diphenylphosphino)-2'-ethyl-1,1'-binaphthyl
• [1-(2-ethylnaphthalen-1-yl)naphthalen-2-yl]-diphenyl-phosphane
• 2-Ethyl-2'-diphenylphosphino-1,1'-binaphthyl
• FT-0656862
• AKOS015895293
• (S)-2-Diphenyphosphino,2'-ethyl-1,1'-binaphthyl
• 137769-32-5
• DTXSID80439132
• (S)-(2'-Ethyl-[1,1'-binaphthalen]-2-yl)diphenylphosphine
• SCHEMBL9226716
• A807302
• (2'-Ethyl[1,1'-binaphthalen]-2-yl)(diphenyl)phosphane
• [1-(2-ethyl-1-naphthalenyl)-2-naphthalenyl]-diphenylphosphine
• (R)-(2'-Ethyl-[1,1'-binaphthalen]-2-yl)diphenylphosphine
• (R)-2-diphenyphosphino,2'-ethyl-1,1'-binaphthyl
• 144868-17-7
• (S)-2-Diphenylphosphino,2'-ethyl-1,1'-binapht hyl
• (R)-2-Diphenyphosphino-2'-ethyl-1,1'-binaphth yl
• (2'-Ethyl-[1,1'-binaphthalen]-2-yl)diphenylphosphine

• Inchi： 1S/C34H27P/c1-2-25-21-22-26-13-9-11-19-30(26)33(25)34-31-20-12-10-14-27(31)23-24-32(34)35(28-15-5-3-6-16-28)29-17-7-4-8-18-29/h3-24H,2H2,1H3
• InChI Key： VHFIEOFLBKFXKR-UHFFFAOYSA-N
• SMILES： CCC1C=CC2=CC=CC=C2C=1C1C2=CC=CC=C2C=CC=1P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 466.18500
• Monoisotopic Mass: 466.185037859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 7.98060